2,5-dichloro-N-ethyl-N-(2-methylphenyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-ethyl-N-(2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C15H15Cl2NO2S/c1-3-18(14-7-5-4-6-11(14)2)21(19,20)15-10-12(16)8-9-13(15)17/h4-10H,3H2,1-2H3
• InChI Key: LQAXYXRILKSWNR-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1C)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C15H15Cl2NO2S
• Molecular Weight: 344.3 g/mol

Description

2,5-dichloro-N-ethyl-N-(2-methylphenyl)benzenesulfonamide, commonly known as DCPIB, is a potent inhibitor of volume-regulated anion channels (VRACs) and calcium-activated chloride channels (CaCCs). It is a white crystalline powder that is soluble in organic solvents such as DMSO and ethanol. DCPIB has been widely used in scientific research for its ability to block ion channels and regulate cellular processes.

Mechanism of Action

DCPIB is a non-specific inhibitor of 2,5-dichloro-N-ethyl-N-(2-methylphenyl)benzenesulfonamide and CaCCs, blocking the channels from the extracellular side. It binds to a site on the channel protein and prevents the movement of ions across the membrane. This leads to a decrease in cell volume and the regulation of cellular processes that depend on ion transport.
Biochemical and Physiological Effects:
DCPIB has been shown to regulate a variety of physiological and biochemical processes, including cell migration, proliferation, and apoptosis. It has also been implicated in the regulation of the immune response and the modulation of ion transport in the kidney and lung. DCPIB has been used to study the role of 2,5-dichloro-N-ethyl-N-(2-methylphenyl)benzenesulfonamide and CaCCs in these processes and to identify potential therapeutic targets.

Advantages and Limitations for Lab Experiments

DCPIB is a potent and specific inhibitor of 2,5-dichloro-N-ethyl-N-(2-methylphenyl)benzenesulfonamide and CaCCs, making it a valuable tool for studying these ion channels. It is relatively easy to synthesize and has a high purity, which allows for accurate and reproducible experiments. However, DCPIB is not without its limitations. It has a short half-life in vivo and can be toxic at high concentrations. Additionally, it may not be effective in all cell types or under all experimental conditions.

Future Directions

There are many potential future directions for research involving DCPIB. One area of interest is the development of more specific inhibitors of 2,5-dichloro-N-ethyl-N-(2-methylphenyl)benzenesulfonamide and CaCCs that can be used in vivo. Another area of interest is the identification of new physiological and biochemical processes that are regulated by these ion channels. Finally, DCPIB may have potential therapeutic applications in the treatment of diseases such as cancer and cystic fibrosis, and further research in these areas is warranted.

Synthesis Methods

DCPIB can be synthesized through a three-step process involving the reaction of 2,5-dichlorobenzenesulfonyl chloride with N-ethyl-N-(2-methylphenyl)amine, followed by the addition of sodium methoxide and the subsequent recrystallization of the product. This method has been optimized to produce high yields of pure DCPIB.

Scientific Research Applications

DCPIB has been extensively used in scientific research to study the physiological and biochemical effects of 2,5-dichloro-N-ethyl-N-(2-methylphenyl)benzenesulfonamide and CaCCs. These ion channels are involved in a variety of cellular processes, including cell proliferation, apoptosis, and migration. By inhibiting these channels, DCPIB can modulate these processes and provide insights into their regulation.